4-chloro-N-(2-phenoxyphenyl)benzamide

• Molecular Formula: C19H14ClNO2
• Molecular Weight: 323.8 g/mol
• IUPAC Name: 4-chloro-N-(2-phenoxyphenyl)benzamide
• InChI: InChI=1S/C19H14ClNO2/c20-15-12-10-14(11-13-15)19(22)21-17-8-4-5-9-18(17)23-16-6-2-1-3-7-16/h1-13H,(H,21,22)
• InChI Key: FJTSXFOOZZVHSH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2NC(=O)C3=CC=C(C=C3)Cl

Description

4-Chloro-N-(2-phenoxyphenyl)benzamide (C₁₉H₁₄ClNO₂) is a substituted benzamide featuring a para-chlorobenzoic acid group and a 2-phenoxyphenylamine moiety. Synthesized via the reaction of ortho-phenoxyaniline with para-chlorobenzoyl chloride, it crystallizes in the monoclinic space group P2₁/c (No. 14) with unit cell parameters: a = 19.328(4) Å, b = 7.1086(12) Å, c = 11.627(2) Å, β = 99.417(9)°, and Z = 4 . Key structural features include:

• Hydrogen bonding: C–H/O interactions between the para-chlorobenzoic acid H atom and the amide oxygen, as well as the ether oxygen of the phenoxy group .
• Non-covalent interactions: C–Cl/π interactions involving the chloro-substituted aromatic ring and adjacent phenyl groups (closest centroid distance: 3.8228(16) Å) .
• Planarity: The aromatic systems are nearly coplanar, with a dihedral angle of 9.99(11)° between the benzamide and phenoxyphenyl rings .

This compound is part of broader studies on steric and electronic effects in substituted amides, particularly how substituents influence conformation and crystal packing .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Crystallographic Differences

Substituent Effects on Dihedral Angles

• 4-Chloro-N-(2-phenoxyphenyl)benzamide: The 2-phenoxy substituent promotes near-planarity (dihedral angle: 9.99°) between the benzamide and phenoxyphenyl rings due to resonance stabilization .
• 2-Chloro-N-(4-methoxyphenyl)benzamide : The methoxy group at the para position results in a significantly larger dihedral angle (79.20°) between the benzamide and methoxyphenyl rings, indicating reduced planarity compared to the title compound .

Hydrogen Bonding and Packing Motifs

• Title Compound : Features C–H/O hydrogen bonds and C–Cl/π interactions, forming a layered structure perpendicular to the crystallographic b-axis .
• N-(2,4-Difluorophenyl)-2-fluorobenzamide : Fluorine substituents enhance hydrogen-bond acceptor capacity, leading to stronger F···H interactions and distinct packing patterns compared to chloro analogs .
• 5-Chloro-2-hydroxy-N-(4-nitrophenyl)benzamide : Hydroxy and nitro groups facilitate intermolecular O–H···O and N–O···H bonds, creating a three-dimensional network absent in the title compound .

C–Cl/π Interactions

• The title compound exhibits C–Cl/π interactions (3.82 Å), which are weaker than typical π–π stacking (~3.4 Å) but contribute to stability .
• In contrast, 4-Chloro-N-(3-chlorophenyl)benzamide lacks such interactions due to the meta-chloro placement, resulting in less dense packing .

Antimicrobial Activity

• Salicylamide Derivatives : Compounds like 5-chloro-2-hydroxy-N-(4-nitrophenyl)benzamide show potent activity against sulfate-reducing bacteria (e.g., Desulfovibrio piger), with 90% growth inhibition at 30 µmol/L .